Cas no 112219-75-7 (4-[(4-methylphenyl)methylsulfanyl]butanoic acid)

• Product Name: 4-[(4-methylphenyl)methylsulfanyl]butanoic acid
• CAS No: 112219-75-7
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 2608339
• PubChem ID: 71336223
• Update Time: 2025-04-21

4-[(4-methylphenyl)methylsulfanyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methylphenyl)methylsulfanyl]butanoic acid
• 4-{[(4-Methylphenyl)methyl]sulfanyl}butanoic acid
• 112219-75-7
• DTXSID60764070

• Inchi： 1S/C12H16O2S/c1-10-4-6-11(7-5-10)9-15-8-2-3-12(13)14/h4-7H,2-3,8-9H2,1H3,(H,13,14)
• InChI Key： SYLKAWXCUDFUOB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)CCCC(=O)O

Computed Properties

• Exact Mass: 224.08710092Da
• Monoisotopic Mass: 224.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų